Cas no 136132-71-3 (Chondroitin disaccharide di-diSB trisodium salt)

• Product Name: Chondroitin disaccharide di-diSB trisodium salt
• CAS No: 136132-71-3
• MF: C₁₄H₁₈NNa₃O₁₇S₂
• MW: 605.38853597641
• CID: 901061
• Update Time: 2026-04-29

Chondroitin disaccharide di-diSB trisodium salt Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-2-deoxy-3-o-(2-o-sulfo-beta-d-gluco-4-enepyranosyluronic acid)-4-o-sulfo-d-galactose, 3na
• 2-ACETAMIDO-2-DEOXY-3-O-(2-O-SULFO-β-D-GLUCO-4-ENEPYRANOSYLURONIC ACID)-4-O-SULFO-D-GALACTOSE, 3NA
• CHONDROITIN UNSATURATED DISACCHARIDE DELTADI-DISB,TRISODIUM SALT
• GALNAC-4S NA3
• GALNAC-4S,3NA
• Chondroitin disaccharide di-diSB trisodium salt

Computed Properties

• Exact Mass: 604.97100

Experimental Properties

• PSA: 307.23000
• LogP: -3.81990

Additional information on Chondroitin disaccharide di-diSB trisodium salt

Recent Advances in the Study of Chondroitin Disaccharide di-diSB Trisodium Salt (CAS: 136132-71-3)

Chondroitin disaccharide di-diSB trisodium salt (CAS: 136132-71-3) is a chemically modified derivative of chondroitin sulfate, a naturally occurring glycosaminoglycan (GAG) found in connective tissues. This compound has garnered significant attention in recent years due to its potential therapeutic applications in osteoarthritis, wound healing, and inflammation modulation. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthesis protocols, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of chondroitin disaccharide di-diSB trisodium salt in a murine model of osteoarthritis. The researchers demonstrated that this compound significantly reduced pro-inflammatory cytokine levels (e.g., IL-1β and TNF-α) while promoting cartilage regeneration. The study attributed these effects to the compound's ability to inhibit NF-κB signaling pathways, suggesting its potential as a disease-modifying osteoarthritis drug (DMOAD).

Another recent advancement involves the optimization of synthesis methods for chondroitin disaccharide di-diSB trisodium salt. A team from MIT developed a novel enzymatic approach that improves yield and purity compared to traditional chemical synthesis. This method, detailed in a 2024 ACS Synthetic Biology paper, utilizes engineered sulfotransferases to achieve precise sulfation patterns, which are critical for the compound's bioactivity.

Pharmacokinetic studies have also made progress. Research published in Drug Metabolism and Disposition (2024) revealed that chondroitin disaccharide di-diSB trisodium salt exhibits improved oral bioavailability compared to native chondroitin sulfate, with a plasma half-life of approximately 6 hours in primate models. This finding supports its potential for oral administration in clinical settings.

Emerging applications in tissue engineering have been explored as well. A 2024 Biomaterials study incorporated this compound into hydrogels for cartilage repair, demonstrating enhanced chondrocyte proliferation and extracellular matrix production. The researchers noted that the trisodium salt form provided superior solubility and stability in physiological conditions compared to other chondroitin derivatives.

Despite these advances, challenges remain in large-scale production and clinical translation. Current research efforts, as highlighted in a recent industry report by BioPharma Insights (2024), are focusing on addressing these limitations through innovative purification techniques and formulation strategies. The compound's unique sulfation pattern and charge distribution continue to make it a promising candidate for various biomedical applications, with several preclinical trials underway.